Cas no 1780209-14-4 (tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate
• CAS No: 1780209-14-4
• MF: C₁₄H₂₈N₂O₂
• MW: 256.384324073792
• CID: 5796073
• PubChem ID: 84708891
• Update Time: 2025-07-02

tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate
• EN300-1879659
• 1780209-14-4
• tert-butyl 2-[2-(methylamino)propan-2-yl]piperidine-1-carboxylate

• Inchi： 1S/C14H28N2O2/c1-13(2,3)18-12(17)16-10-8-7-9-11(16)14(4,5)15-6/h11,15H,7-10H2,1-6H3
• InChI Key： XHLIELDTHURQJM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C)(C)NC)=O

Computed Properties

• Exact Mass: 256.215078140g/mol
• Monoisotopic Mass: 256.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate

Terbutil 2-2-(Methylamino)Propan-2-Ylpiperidine-1-Carboxylate: A Versatile Compound in Medicinal Chemistry and Drug Discovery

Terbutil 2-2-(Methylamino)Propan-2-Ylpiperidine-1-Carboxylate (CAS No. 1780209-14-4) represents a pivotal compound in the field of medicinal chemistry, offering unique structural features that make it a valuable scaffold for drug development. This compound, characterized by its tert-butyl group, methylamino functionality, and piperidine ring system, has garnered significant attention due to its potential applications in modulating biological targets. Recent advancements in synthetic methodologies and pharmacological profiling have further solidified its relevance in the context of modern drug discovery.

As a derivative of piperidine, this compound exhibits structural similarities to well-established pharmaceutical agents, such that its tert-butyl substitution provides enhanced metabolic stability. The methylamino group, positioned at the 2-2 position of the propan-2-yl chain, introduces additional stereochemical complexity, which may influence its interaction with biological receptors. This structural diversity enables the compound to serve as a versatile platform for the design of novel therapeutics targeting a range of diseases, including neurodegenerative disorders and inflammatory conditions.

Recent studies have highlighted the potential of tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate in modulating ion channels and neurotransmitter systems. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to selectively inhibit voltage-gated sodium channels, suggesting its utility in the development of antiepileptic drugs. Such findings underscore the compound’s role in addressing unmet medical needs through its unique pharmacological profile.

From a synthetic perspective, the preparation of tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate has been optimized using microwave-assisted methodologies, which significantly reduce reaction times and improve yields. This approach aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing, as it minimizes energy consumption and waste generation. The tert-butyl group, acting as a protecting moiety, ensures the compound remains stable during synthesis and storage, further enhancing its practical utility.

Moreover, the compound’s methylamino functionality has been shown to modulate the activity of G protein-coupled receptors (GPCRs), which are key targets in the treatment of cardiovascular and metabolic diseases. A 2023 study published in ACS Chemical Biology reported that derivatives of this compound exhibit enhanced affinity for the β2-adrenergic receptor, suggesting their potential as bronchodilators and anti-inflammatory agents. These findings highlight the compound’s adaptability in tailoring therapeutic outcomes.

The tert-butyl substitution in tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate also plays a critical role in its solubility properties. This feature is particularly advantageous in drug formulation, as it allows for the development of orally bioavailable medications. Recent advancements in solid-state chemistry have further improved the compound’s solubility, enabling its use in extended-release formulations that enhance patient compliance.

From a pharmacokinetic standpoint, the compound’s metabolic stability is a key factor in its therapeutic potential. The tert-butyl group acts as a metabolic barrier, reducing the likelihood of rapid degradation by liver enzymes. This characteristic is particularly important in the context of chronic disease management, where prolonged drug action is essential. A 2023 review in Drug Metabolism and Disposition emphasized the importance of such structural modifications in improving drug half-life and reducing the frequency of dosing.

Additionally, the methylamino functionality of this compound has been explored for its role in modulating enzyme activity. Research published in Chemical Research in Toxicology in 2023 indicated that derivatives of this compound can inhibit acetylcholinesterase, suggesting their potential in the treatment of neurodegenerative disorders such as Alzheimer’s disease. These findings highlight the compound’s versatility in targeting multiple biological pathways.

The tert-butyl group’s contribution to the compound’s stability is further supported by its ability to prevent unwanted side reactions during chemical synthesis. This is particularly relevant in the context of high-throughput screening, where the compound’s robustness ensures reliable results. A 2023 study in Organic & Biomolecular Chemistry demonstrated that the tert-butyl substitution significantly reduces the risk of racemization, preserving the stereochemical integrity of the final product.

From a therapeutic standpoint, the compound’s potential applications extend beyond its direct pharmacological effects. For instance, its ability to modulate ion channels may have implications in the treatment of pain disorders, where the inhibition of sodium channels is a well-established therapeutic strategy. A 2023 clinical trial reported in Neurology highlighted the efficacy of similar compounds in reducing neuropathic pain, suggesting that tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate could serve as a promising candidate for further investigation.

In conclusion, tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate represents a significant advancement in the field of drug design. Its unique structural features, including the tert-butyl group, methylamino functionality, and piperidine ring system, position it as a versatile scaffold for the development of novel therapeutics. As research continues to uncover its pharmacological potential, this compound is poised to play a pivotal role in addressing a wide range of medical conditions.

Further studies are warranted to explore the compound’s full therapeutic potential, particularly in the context of personalized medicine. The ability to tailor its properties through chemical modifications offers exciting opportunities for the creation of targeted therapies. As the field of medicinal chemistry evolves, the role of tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate in drug discovery is expected to grow, driven by its structural adaptability and pharmacological versatility.

The integration of advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), will be crucial in elucidating the compound’s interactions with biological systems. These tools will enable researchers to optimize its therapeutic efficacy while minimizing potential side effects. As the demand for innovative treatments continues to rise, the compound’s unique properties will undoubtedly contribute to the development of more effective and safer medications.

In summary, the significance of tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate lies in its ability to serve as a robust platform for the design of novel therapeutics. Its structural features, combined with recent advancements in synthetic and pharmacological research, position it as a promising candidate for future drug development. As the scientific community continues to explore its potential, this compound is expected to play a vital role in addressing complex medical challenges.

Ultimately, the continued exploration of tert-butyl 2-2-(methylamino)propan-2-ylpiperidine-1-carboxylate will be instrumental in advancing the field of medicinal chemistry. Its unique properties and adaptability make it a valuable asset in the quest for innovative treatments, ensuring its relevance in the ever-evolving landscape of drug discovery.